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Compound of Interest

Compound Name: Demeton-O

Cat. No.: B165995 Get Quote

IMMEDIATE SAFETY NOTICE: Demeton-O is a highly toxic organophosphate insecticide and

must be handled with extreme caution.[1][2] It is fatal if swallowed, inhaled, or in contact with

skin and is very toxic to aquatic life.[2] Immediate and correct disposal is critical to ensure the

safety of personnel and the environment.

This guide provides essential safety and logistical information for the proper disposal of

Demeton-O, tailored for researchers, scientists, and drug development professionals.

Adherence to local, state, and federal regulations is mandatory.[2][3]

Immediate Actions and Personal Protective Equipment
(PPE)
Before handling Demeton-O for any purpose, including disposal, ensure all safety measures

are in place.

Personal Protective Equipment (PPE): A chemical protection suit, including a self-contained

breathing apparatus, is required.[3][4] Additionally, wear chemical-resistant gloves (neoprene

or nitrile), protective eye goggles, and an ankle-length latex rubber apron.[5][6]

Ventilation: Always handle Demeton-O in a well-ventilated area or outdoors.[2]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[2][3] Use spark-proof tools and explosion-proof equipment.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b165995?utm_src=pdf-interest
https://www.benchchem.com/product/b165995?utm_src=pdf-body
https://cloudsds.com/chemical-hazard-and-safety/demeton-usage-hazard-and-safety-a-comprehensive-guide/
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b165995?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
https://www.echemi.com/sds/metasystox-pid_Rock25073.html
https://www.benchchem.com/product/b165995?utm_src=pdf-body
https://www.echemi.com/sds/metasystox-pid_Rock25073.html
https://pubchem.ncbi.nlm.nih.gov/compound/Demeton-O-methyl
https://emedicine.medscape.com/article/167726-treatment
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=910122XW.TXT
https://www.benchchem.com/product/b165995?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
https://www.echemi.com/sds/metasystox-pid_Rock25073.html
https://www.echemi.com/sds/metasystox-pid_Rock25073.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Stations: Ensure immediate access to eyewash stations and emergency

showers.[7]

Step-by-Step Disposal Procedures
The primary method for disposing of Demeton-O is through a licensed hazardous waste

disposal facility.[1][3] Disposal regulations for pesticides are managed under the Resource

Conservation and Recovery Act (RCRA).[8]

1. Managing Spills and Leaks

Should a spill occur, follow these steps immediately:

Evacuate: Clear the area of all non-essential personnel.

Containment: Collect any leaking or spilled liquid in sealable containers.[3][4] Use an inert

absorbent material such as sand, earth, or vermiculite to soak up the remaining liquid.[2][3]

[4] Do not use combustible materials like sawdust.

Collection: Place the contaminated absorbent material into a suitable, closed, and clearly

labeled container for disposal.[2][3]

Decontamination: Clean the spill surface thoroughly to remove any residual contamination.

[2] Flush the area with water, but prevent the runoff from entering drains or waterways.[2]

Dike fire control water for later disposal.[7]

Prohibition:DO NOT wash Demeton-O away into any sewer or drain.[3][4][9]

2. Disposing of Unused or Unwanted Demeton-O

Labeling and Storage: Keep the Demeton-O in its original, tightly sealed container.[9][10]

Store it in a cool, dry, locked, and well-ventilated area away from food, beverages, or animal

feed.[1][3]

Contact Professionals: Arrange for disposal through an appropriate and licensed treatment

and disposal facility.[3] Contact your local household hazardous waste program or your

state's environmental agency to find authorized disposal sites.[10] Many states offer "Clean

Sweep" programs for commercial pesticide users.[8]
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Transportation: When transporting the waste, ensure containers are secure to prevent

shifting or spilling.[10] Do not transport in the passenger compartment of a vehicle.[10]

3. Handling Empty Containers

Rinsing: For liquid formulations, triple-rinse the empty container.[11] To do this, fill the

container about one-third full with water, cap it, and swish it around. Drain the rinsate into a

spray tank for application to a registered site, as directed by the product label.[11] Repeat

this process two more times.

Disposal of Rinsed Containers: Triple-rinsed containers are often considered non-hazardous

and can be disposed of according to state and local regulations.[11]

Prohibition:NEVER reuse an empty pesticide container for any other purpose.[10][11]

Quantitative Data
The following table summarizes key quantitative data related to the toxicity and chemical

properties of Demeton.

Data Point Value Species/Conditions Source

Oral LD50 2.5 mg/kg Female Rat [12]

6.2 mg/kg Male Rat [12]

Dermal LD50 8.2 mg/kg Female Rat [12]

14 mg/kg Male Rat [12]

Hydrolysis Half-life 1.25 hours pH 9, 70° C [13]

> 11 hours pH 1-5 [13]

Note: The hydrolysis data is from a 1975 EPA report. While informative, more current data

should be consulted if available.
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Demeton-O.

Preparation & Safety

Disposal Event

Spill Procedure Unused Product Procedure Empty Container Procedure

Don Appropriate PPE
(Full Suit, Respirator, Gloves, Goggles)

Ensure Proper Ventilation

Remove Ignition Sources

What is being disposed?

Spill / Leak

Spill

Unused Product

Product

Empty Container

Container

Contain Spill with Inert Absorbent Store Securely in Original Container Triple-Rinse Container

Collect Waste in Sealed Container

Decontaminate Spill Area

Transfer to Hazardous Waste Facility

Contact Licensed Disposal Facility
(e.g., Clean Sweep Program)

Transport Securely to Facility

Use Rinsate per Label Directions

Dispose of Container per Local Regulations
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Demeton-O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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